Cas no 1803469-51-3 (6-(Aminomethyl)-2,3-difluoro-4-(trifluoromethoxy)pyridine)

• Product Name: 6-(Aminomethyl)-2,3-difluoro-4-(trifluoromethoxy)pyridine
• CAS No: 1803469-51-3
• MF: C₇H₅F₅N₂O
• MW: 228.119418859482
• CID: 4931206
• Update Time: 2025-06-20

6-(Aminomethyl)-2,3-difluoro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-2,3-difluoro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H5F5N2O/c8-5-4(15-7(10,11)12)1-3(2-13)14-6(5)9/h1H,2,13H2
• InChI Key： JDKNXBZQZIHNAO-UHFFFAOYSA-N
• SMILES： FC1=C(N=C(CN)C=C1OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• XLogP3: 1.5
• Topological Polar Surface Area: 48.1

Additional information on 6-(Aminomethyl)-2,3-difluoro-4-(trifluoromethoxy)pyridine

Introduction to 6-(Aminomethyl)-2,3-difluoro-4-(trifluoromethoxy)pyridine (CAS No. 1803469-51-3)

6-(Aminomethyl)-2,3-difluoro-4-(trifluoromethoxy)pyridine, identified by its CAS number 1803469-51-3, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features—including an aminomethyl substituent and multiple fluorine atoms—has emerged as a versatile intermediate in the synthesis of biologically active molecules. The presence of both electron-withdrawing and electron-donating groups in its molecular framework makes it particularly intriguing for drug discovery applications.

The significance of fluorine-containing heterocycles in medicinal chemistry is well-documented, with their ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties of therapeutic agents. In particular, the trifluoromethoxy group and the difluorinated pyridine core contribute to the compound's lipophilicity and resistance to enzymatic degradation, enhancing its potential as a lead compound in the development of novel pharmaceuticals. Recent studies have highlighted the role of such fluorinated pyridines in inhibiting key enzymes and pathways associated with inflammatory diseases, cancer, and infectious disorders.

One of the most compelling aspects of 6-(Aminomethyl)-2,3-difluoro-4-(trifluoromethoxy)pyridine is its utility as a building block for more complex scaffolds. The aminomethyl group provides a reactive site for further functionalization via nucleophilic substitution or condensation reactions, enabling chemists to tailor its properties for specific biological targets. For instance, researchers have explored its incorporation into kinase inhibitors, where the fluorinated pyridine moiety enhances binding to ATP pockets in protein structures. Such modifications have shown promise in preclinical trials for treating chronic inflammatory conditions and oncological diseases.

Advances in synthetic methodologies have further expanded the applicability of this compound. Modern techniques such as transition-metal-catalyzed cross-coupling reactions allow for efficient construction of fluorinated pyridines with high regioselectivity. These methods not only improve yield but also minimize byproduct formation, making 6-(Aminomethyl)-2,3-difluoro-4-(trifluoromethoxy)pyridine an attractive choice for large-scale production. Moreover, computational studies have demonstrated that the electronic distribution within this molecule can be fine-tuned to optimize interactions with biological targets, suggesting its potential use in designing next-generation small-molecule drugs.

The pharmacological profile of derivatives derived from 6-(Aminomethyl)-2,3-difluoro-4-(trifluoromethoxy)pyridine has been extensively investigated. Early pharmacokinetic studies revealed that compounds featuring this core structure exhibit prolonged half-lives due to their resistance to metabolic clearance. This attribute is particularly valuable for drugs requiring sustained therapeutic levels. Additionally, structural analogs have been screened for their ability to modulate signaling pathways involved in neurodegenerative diseases. Notably, some derivatives have demonstrated neuroprotective effects in animal models by inhibiting aberrant protein aggregation associated with conditions like Alzheimer's disease.

In parallel with medicinal chemistry applications, 6-(Aminomethyl)-2,3-difluoro-4-(trifluoromethoxy)pyridine has found utility in agrochemical research. Fluorinated pyridines are known for their stability under environmental conditions and their efficacy as intermediates in herbicides and fungicides. The compound's structural rigidity provided by the fluorine atoms enhances its binding affinity to biological targets in plants, improving crop protection strategies while minimizing ecological impact. Recent patents highlight its use in synthesizing novel agrochemicals that exhibit lower toxicity profiles compared to traditional counterparts.

The synthesis of 6-(Aminomethyl)-2,3-difluoro-4-(trifluoromethoxy)pyridine itself presents an interesting challenge due to the delicate handling required for fluorinated intermediates. However, recent innovations in synthetic catalysis have simplified this process considerably. For example, palladium-catalyzed C-F bond-forming reactions now enable efficient introduction of trifluoromethoxy groups without excessive side reactions. These advancements not only streamline production but also open doors for exploring more complex derivatives through combinatorial chemistry approaches.

Future directions for research on this compound include exploring its role in developing antiviral agents. The unique electronic properties of fluorinated pyridines make them promising candidates for inhibiting viral proteases and polymerases—a key strategy in antiviral drug design. Preliminary studies suggest that derivatives of 6-(Aminomethyl)-2,3-difluoro-4-(trifluoromethoxy)pyridine may disrupt viral replication cycles by interfering with essential enzymatic steps without significant toxicity to host cells.

Another emerging area is the application of this compound in materials science. Fluorinated heterocycles are increasingly being used to modify polymer surfaces for biomedical applications due to their biocompatibility and stability under extreme conditions. Researchers are investigating how incorporating 6-(Aminomethyl)-2,3-difluoro-4-(trifluoromethoxy)pyridine into polymer matrices can enhance material properties such as hydrophobicity or drug release kinetics—potentially leading to novel medical implants or wound-healing scaffolds.

In conclusion,6-(Aminomethyl)-2,3-difluoro-4-(trifluoromethoxy)pyridine (CAS No. 1803469-51-3) represents a cornerstone molecule in modern chemical biology and pharmaceutical innovation. Its structural versatility combined with favorable physicochemical properties positions it as a critical intermediate for drug discovery across multiple therapeutic domains—including oncology、neurology、and infectious diseases。As synthetic methodologies continue to evolve，the potential applications of this compound will undoubtedly expand，driving forward both academic research and industrial development.